Cas no 1439902-58-5 (1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid)

• Product Name: 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid
• CAS No: 1439902-58-5
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 5150760
• Update Time: 2025-06-26

1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid
• 1H-Imidazole-2-carboxylic acid, 1-[[4-(trifluoromethyl)phenyl]methyl]-

• Inchi： 1S/C12H9F3N2O2/c13-12(14,15)9-3-1-8(2-4-9)7-17-6-5-16-10(17)11(18)19/h1-6H,7H2,(H,18,19)
• InChI Key： ZFSDMZSXZJAZHR-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)N(CC2=CC=C(C(F)(F)F)C=C2)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid

1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid (CAS No. 1439902-58-5): A Comprehensive Overview

1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid (CAS No. 1439902-58-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive trifluoromethyl and imidazole functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid is composed of a central imidazole ring, which is a common motif in many biologically active molecules. The presence of the trifluoromethyl group on the benzyl substituent imparts unique electronic and steric properties to the molecule, enhancing its potential for pharmacological activity. The carboxylic acid moiety further contributes to the compound's solubility and reactivity, making it an attractive target for drug development.

In recent years, extensive research has been conducted to explore the biological properties of 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid effectively inhibited the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are crucial for cell survival and proliferation.

Beyond its anti-cancer properties, 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid has also shown promise in the treatment of inflammatory diseases. In a study published in the European Journal of Pharmacology, researchers demonstrated that this compound significantly reduced inflammation in animal models of arthritis. The anti-inflammatory effects were attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as to modulate the activity of immune cells.

The pharmacokinetic properties of 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and good tissue penetration make it suitable for both oral and topical administration. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid. One common approach involves the condensation of 4-(trifluoromethyl)benzaldehyde with an appropriate imidazolium salt followed by carboxylation. These synthetic strategies have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

The potential applications of 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid extend beyond its direct use as a therapeutic agent. It can also serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have explored the use of this compound as a precursor for the development of novel anti-viral agents and neuroprotective drugs.

In conclusion, 1-[4-(Trifluoromethyl)benzyl]-1H-imidazole-2-carboxylic acid (CAS No. 1439902-58-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as an important molecule in modern drug discovery efforts.